Cas no 117293-63-7 (Nonanamide,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-N-[4-(1H-tetrazol-5-ylmethyl)phenyl]-)

• Product Name: Nonanamide,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-N-[4-(1H-tetrazol-5-ylmethyl)phenyl]-
• CAS No: 117293-63-7
• MF: C₁₇H₈F₁₇N₅O
• MW: 621.251182556152
• CID: 1206608
• Update Time: 2024-08-02

Nonanamide,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-N-[4-(1H-tetrazol-5-ylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Nonanamide,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-N-[4-(1H-tetrazol-5-ylmethyl)phenyl]-
• Nonanamide, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-N-[4-(2H-tetrazol-5-ylmethyl)phenyl]-

• Inchi： 1S/C17H8F17N5O/c18-10(19,9(40)35-7-3-1-6(2-4-7)5-8-36-38-39-37-8)11(20,21)12(22,23)13(24,25)14(26,27)15(28,29)16(30,31)17(32,33)34/h1-4H,5H2,(H,35,40)(H,36,37,38,39)
• InChI Key： KCHOFZXNHSODSL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC2=NNN=N2)C=C1)(=O)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 621.04584

Experimental Properties

• Density: 1.686±0.06 g/cm3(Predicted)
• Melting Point: 195-198 °C
• PSA: 83.56
• pka: 4.73±0.10(Predicted)